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Compound of Interest

Compound Name: Linoelaidyl methane sulfonate

Cat. No.: B15549082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Linoelaidyl methane sulfonate is an ester product.[1] This technical guide aims to provide a

comprehensive overview of the available safety and handling information for this compound.

However, a thorough review of publicly accessible scientific literature and safety data

repositories indicates a significant lack of detailed information regarding its toxicological

properties, handling procedures, and associated hazards. This document summarizes the

available data and provides general guidance based on the properties of similar chemical

structures.

Physicochemical Properties
Quantitative data on the specific physicochemical properties of Linoelaidyl methane
sulfonate is limited. The following table summarizes computed data available from public

chemical databases.
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Property Value Source

Molecular Formula C₁₉H₃₆O₃S PubChem

Molecular Weight 344.6 g/mol PubChem

XLogP3 6.9 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 18 PubChem

Safety and Handling
Due to the absence of a specific Material Safety Data Sheet (MSDS) for Linoelaidyl methane
sulfonate, a definitive guide to its handling and safety cannot be provided. The following

recommendations are based on general laboratory safety principles for handling novel

chemical entities with unknown toxicological profiles.

General Handling Workflow
The following diagram outlines a general workflow for handling chemical substances of

unknown toxicity in a research environment.
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General Handling Workflow for Compounds with Unknown Toxicity

Preparation

Handling

Post-Handling

Conduct Literature Review for Analogs

Assess Potential Hazards

Develop Standard Operating Procedure (SOP)

Prepare Engineering Controls (Fume Hood)

Select and Inspect Personal Protective Equipment (PPE)

Don Appropriate PPE

Work Within Designated Fume Hood

Handle with Non-Sparking Tools

Avoid Inhalation, Ingestion, and Skin Contact

Decontaminate Work Area

Dispose of Waste According to Regulations

Remove and Clean PPE

Document Experiment

Click to download full resolution via product page

Caption: General workflow for handling chemical compounds with unknown toxicity.
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Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following

diagram illustrates a decision-making process for selecting PPE.

PPE Selection Logic for Unknown Hazards

Start: Assess Task

Potential for Splash, Dust, or Aerosol Generation?

Minimum PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

No

Enhanced PPE:
- Chemical Goggles

- Face Shield
- Chemical Resistant Apron

- Double Gloving

Yes

Is an Aerosol or Dust Hazard Present?

Use NIOSH-approved Respirator

Yes

Proceed with Caution

No
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Caption: Decision tree for selecting appropriate Personal Protective Equipment (PPE).

Toxicological Data
No specific toxicological studies for Linoelaidyl methane sulfonate were identified in the

public domain. In the absence of data, this compound should be treated as potentially

hazardous.

Experimental Protocols
Detailed experimental protocols for the synthesis, handling, or toxicological assessment of

Linoelaidyl methane sulfonate are not publicly available. Researchers should develop their

own protocols based on the known reactivity of sulfonate esters and long-chain hydrocarbons,

incorporating rigorous safety measures.

Conclusion
The currently available information on the safety and handling of Linoelaidyl methane
sulfonate is insufficient to provide a detailed and specific guide. The data presented here is

based on general chemical principles and computed properties. It is imperative for any

researcher or professional handling this compound to conduct a thorough risk assessment and

implement stringent safety protocols as if handling a substance with unknown, but potentially

significant, hazards. Further research into the toxicological and physicochemical properties of

Linoelaidyl methane sulfonate is necessary to establish a comprehensive safety profile.
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[https://www.benchchem.com/product/b15549082#linoelaidyl-methane-sulfonate-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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